Cas no 2138259-48-8 (Cyclopentanecarboxamide, N-6-azabicyclo[3.2.1]oct-3-yl-)

• Product Name: Cyclopentanecarboxamide, N-6-azabicyclo[3.2.1]oct-3-yl-
• CAS No: 2138259-48-8
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 5300395
• Update Time: 2025-07-19

Cyclopentanecarboxamide, N-6-azabicyclo[3.2.1]oct-3-yl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxamide, N-6-azabicyclo[3.2.1]oct-3-yl-

• Inchi： 1S/C13H22N2O/c16-13(10-3-1-2-4-10)15-12-6-9-5-11(7-12)14-8-9/h9-12,14H,1-8H2,(H,15,16)
• InChI Key： QAORNYQQQYVQEJ-UHFFFAOYSA-N
• SMILES： C1(C(NC2CC3CC(CN3)C2)=O)CCCC1

Additional information on Cyclopentanecarboxamide, N-6-azabicyclo[3.2.1]oct-3-yl-

Comprehensive Overview of Cyclopentanecarboxamide, N-6-azabicyclo[3.2.1]oct-3-yl- (CAS No. 2138259-48-8)

The compound Cyclopentanecarboxamide, N-6-azabicyclo[3.2.1]oct-3-yl- (CAS No. 2138259-48-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its distinctive azabicyclo[3.2.1]octane scaffold combined with a cyclopentanecarboxamide moiety makes it a promising candidate for drug discovery, particularly in targeting neurological and metabolic pathways. Researchers are increasingly exploring its potential as a modulator of G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their role in treating conditions like chronic pain and neurodegenerative diseases.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and AI-driven drug design. Cyclopentanecarboxamide, N-6-azabicyclo[3.2.1]oct-3-yl- aligns with this trend, as its bicyclic structure offers high binding affinity and selectivity. A common query among scientists is whether this compound exhibits blood-brain barrier (BBB) permeability, a critical factor for CNS-targeted drugs. Preliminary studies suggest its lipophilic properties may facilitate BBB penetration, though further validation is needed.

The synthesis of CAS No. 2138259-48-8 involves multi-step organic reactions, often leveraging microwave-assisted synthesis or flow chemistry to improve yield and purity—a reflection of the growing emphasis on green chemistry in industrial applications. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing its stability and stereochemistry, addressing another frequent search topic: "how to validate the purity of complex heterocycles."

Beyond its pharmacological potential, Cyclopentanecarboxamide, N-6-azabicyclo[3.2.1]oct-3-yl- is also studied for its structure-activity relationships (SAR). Researchers often investigate how modifications to its azabicyclo[3.2.1]octane core or amide linker affect bioactivity. This aligns with the broader industry focus on fragment-based drug discovery, where such insights accelerate lead optimization.

In summary, CAS No. 2138259-48-8 represents a compelling case study in medicinal chemistry innovation. Its dual relevance to neurological disorders and sustainable synthesis methods positions it at the intersection of cutting-edge science and real-world applications, making it a subject of ongoing exploration and discussion in academic and industrial circles alike.